Cas no 1283717-97-4 (4-fluoro-3-(piperazin-1-yl)methyl-1H-indole)

• Product Name: 4-fluoro-3-(piperazin-1-yl)methyl-1H-indole
• CAS No: 1283717-97-4
• MF: C₁₃H₁₆FN₃
• MW: 233.284646034241
• CID: 6147537
• PubChem ID: 82510259
• Update Time: 2025-07-15

4-fluoro-3-(piperazin-1-yl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(piperazin-1-yl)methyl-1H-indole
• EN300-1857663
• 4-fluoro-3-[(piperazin-1-yl)methyl]-1H-indole
• 1283717-97-4

• Inchi： 1S/C13H16FN3/c14-11-2-1-3-12-13(11)10(8-16-12)9-17-6-4-15-5-7-17/h1-3,8,15-16H,4-7,9H2
• InChI Key： LTMFYGFFRDPJQU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CN1CCNCC1

Computed Properties

• Exact Mass: 233.13282569g/mol
• Monoisotopic Mass: 233.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 31.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-fluoro-3-(piperazin-1-yl)methyl-1H-indole

Comprehensive Overview of 4-fluoro-3-(piperazin-1-yl)methyl-1H-indole (CAS No. 1283717-97-4)

4-fluoro-3-(piperazin-1-yl)methyl-1H-indole (CAS No. 1283717-97-4) is a fluorinated indole derivative with a piperazine moiety, which has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic structures known for their versatility in drug discovery, particularly in targeting neurological and metabolic disorders. The presence of both fluoro and piperazine groups enhances its potential as a scaffold for designing bioactive molecules, making it a focal point for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 4-fluoro-3-(piperazin-1-yl)methyl-1H-indole has surged due to their improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability. These attributes align with current trends in medicinal chemistry, where researchers prioritize molecules with optimized bioavailability and target specificity. The compound’s structural features also make it a candidate for studying GPCR (G-protein-coupled receptor) modulation, a hot topic in drug development for conditions like anxiety, depression, and chronic pain.

The synthesis of 4-fluoro-3-(piperazin-1-yl)methyl-1H-indole typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its CAS No. 1283717-97-4 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Researchers often query this CAS number alongside terms like "indole derivatives in drug design" or "piperazine-based therapeutics," reflecting its relevance in academic and industrial settings.

From an analytical perspective, 4-fluoro-3-(piperazin-1-yl)methyl-1H-indole is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and structural verification, critical for applications in high-throughput screening and preclinical studies. The compound’s fluorine atom also enables ¹⁹F-NMR studies, a growing area of interest for probing molecular interactions in complex biological systems.

Beyond pharmaceuticals, 4-fluoro-3-(piperazin-1-yl)methyl-1H-indole has potential applications in agrochemicals and material science. Its indole core is a common motif in natural products, inspiring innovations in sustainable chemistry. Environmental considerations, such as biodegradability and green synthesis routes, are increasingly tied to discussions about this compound, addressing the broader push for eco-friendly research practices.

In summary, 4-fluoro-3-(piperazin-1-yl)methyl-1H-indole (CAS No. 1283717-97-4) represents a multifaceted tool for scientific advancement. Its integration into drug discovery pipelines and alignment with cutting-edge research trends underscore its enduring value. As the scientific community continues to explore its applications, this compound remains a testament to the synergy between structural ingenuity and therapeutic potential.